molecular formula C12H8Cl3NO B8297655 5,6,7-Trichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

5,6,7-Trichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

Cat. No. B8297655
M. Wt: 288.6 g/mol
InChI Key: KYAWLSLILYZVHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6,7-Trichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C12H8Cl3NO and its molecular weight is 288.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H8Cl3NO

Molecular Weight

288.6 g/mol

IUPAC Name

5,6,7-trichloro-2,3,4,9-tetrahydrocarbazol-1-one

InChI

InChI=1S/C12H8Cl3NO/c13-6-4-7-9(11(15)10(6)14)5-2-1-3-8(17)12(5)16-7/h4,16H,1-3H2

InChI Key

KYAWLSLILYZVHQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C(=O)C1)NC3=CC(=C(C(=C23)Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(2-(3,4,5-Trichlorophenyl)hydrazono)cyclohexanone (1 g, 3.2 mmol) was dissolved in MeCN (10 mL) and aqueous H2SO4 (0.5 mL, 1.8M solution) was added. The reaction mixture was heated to 80° C. for 6 h, basified with saturated Na2CO3 and extracted with EtOAc (2×100 mL). The combined organic extracts were dried over Na2SO4 and concentrated under reduced pressure to give the crude material which was purified by silica gel column chromatography [EtOAc-hexane (1:9) as eluant] to give the title compound (0.15 g, 16%). 1H NMR (500 MHz, DMSO-d6, δ in ppm) 12.3 (bs, 1H), 7.58 (s, 1H), 3.24 (t, J=12.0 Hz, 2H), 2.59 (t, J=13.0 Hz, 2H), 2.19 (m, 2H).
Name
2-(2-(3,4,5-Trichlorophenyl)hydrazono)cyclohexanone
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
16%

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